Cas no 2034366-40-8 (N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide)

• Product Name: N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide
• CAS No: 2034366-40-8
• MF: C₁₄H₁₃N₃OS₂
• MW: 303.4025
• CID: 5349416
• Update Time: 2025-05-20

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]thiophene-3-carboxamide
• N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)thiophene-3-carboxamide
• N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

• Inchi： 1S/C14H13N3OS2/c18-14(12-3-8-20-10-12)15-4-6-17-5-1-13(16-17)11-2-7-19-9-11/h1-3,5,7-10H,4,6H2,(H,15,18)
• InChI Key： RXDFJHYHPWONGU-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C(=C1[H])C1C([H])=C([H])N(C([H])([H])C([H])([H])N([H])C(C2=C([H])SC([H])=C2[H])=O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 2.2
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide (CAS No. 2034366-40-8): An Emerging Compound in Medicinal Chemistry

N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide (CAS No. 2034366-40-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its intricate heterocyclic framework, has been the subject of numerous recent studies aimed at elucidating its pharmacological properties and therapeutic applications.

The molecular structure of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide consists of a thiophene ring linked to a pyrazole ring through an ethylamine bridge, with an additional thiophene carboxamide moiety. This arrangement confers the compound with a high degree of structural rigidity and specific chemical reactivity, which are crucial for its biological interactions.

Recent research has highlighted the potential of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide as a promising lead compound in drug discovery. Studies have shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a valuable candidate for the development of new therapeutic agents for conditions such as chronic pain and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide in both in vitro and in vivo models. The results demonstrated that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

Furthermore, preliminary clinical trials have indicated that N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide is well-tolerated by patients and exhibits a favorable safety profile. These findings have paved the way for further clinical evaluation and potential commercialization of the compound as a new therapeutic option.

The unique structural features of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide also make it an attractive target for chemical modifications to enhance its pharmacological properties. Researchers are actively exploring various derivatives and analogs to optimize its potency, selectivity, and bioavailability.

In addition to its anti-inflammatory and analgesic properties, there is growing interest in the potential anticancer activities of N-{2-[3-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}thiophene-3-carboxamide. Preliminary studies have shown that the compound can induce apoptosis in cancer cells and inhibit tumor growth, suggesting its potential as a novel anticancer agent.

The development of new drugs often requires a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. The ongoing research on N-{2-[3-(thiophen-3-y\-l)-1H-pyrazol\-1-y\-l]ethy\-l}thio\-phene\-3-ca\-rboxa\-mide exemplifies this collaborative effort, with scientists from various fields working together to advance our understanding of this compound's mechanisms of action and therapeutic potential.

In conclusion, N-{2-[3-(thiophen\-3-y\-l)-1H-pyrazol\-1-y\-l]ethy\-l}thio\-phene\-3-ca\-rboxa\-mide (CAS No. 2034366-\--40-\--8) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable lead compound for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its therapeutic applications and contribute to the advancement of drug discovery.